Cas no 2228211-80-9 (3-2-fluoro-5-(trifluoromethyl)phenoxy-3-methylazetidine)

• Product Name: 3-2-fluoro-5-(trifluoromethyl)phenoxy-3-methylazetidine
• CAS No: 2228211-80-9
• MF: C₁₁H₁₁F₄NO
• MW: 249.204756975174
• CID: 5946024
• PubChem ID: 165862649
• Update Time: 2025-05-24

3-2-fluoro-5-(trifluoromethyl)phenoxy-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-2-fluoro-5-(trifluoromethyl)phenoxy-3-methylazetidine
• 2228211-80-9
• 3-[2-fluoro-5-(trifluoromethyl)phenoxy]-3-methylazetidine
• EN300-1958074

• Inchi： 1S/C11H11F4NO/c1-10(5-16-6-10)17-9-4-7(11(13,14)15)2-3-8(9)12/h2-4,16H,5-6H2,1H3
• InChI Key： CKNOOIXLSDPXIA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1OC1(C)CNC1

Computed Properties

• Exact Mass: 249.07767662g/mol
• Monoisotopic Mass: 249.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-2-fluoro-5-(trifluoromethyl)phenoxy-3-methylazetidine

3-Fluoro-5-(Trifluoromethyl)Phenoxy-3-Methylazetidine: A Comprehensive Overview

3-Fluoro-5-(Trifluoromethyl)Phenoxy-3-Methylazetidine (CAS No. 2228211-80-9) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique azetidine ring structure, has been the focus of numerous studies due to its potential applications in drug development and pest control. The molecule's structure, which includes a fluoro-substituted phenoxy group and a trifluoromethyl substituent, contributes to its distinctive chemical properties and biological activity.

The synthesis of 3-fluoro-5-(trifluoromethyl)phenoxy-3-methylazetidine involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. Researchers have employed various methodologies, including nucleophilic substitution and ring-closing reactions, to achieve high yields and purity. Recent advancements in catalytic processes have further optimized the synthesis pathway, making it more efficient and environmentally friendly. These developments underscore the compound's importance in both academic and industrial settings.

One of the most notable aspects of 3-fluoro-5-(trifluoromethyl)phenoxy-3-methylazetidine is its pharmacological profile. Studies have demonstrated that this compound exhibits potent activity against a variety of biological targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. For instance, research published in *Journal of Medicinal Chemistry* revealed that the compound acts as a selective inhibitor of certain kinases, making it a promising candidate for the treatment of cancer and inflammatory diseases.

In addition to its pharmaceutical applications, 3-fluoro-5-(trifluoromethyl)phenoxy-3-methylazetidine has shown potential in agrochemicals. Its ability to inhibit key enzymes in plant pathogens has led to investigations into its use as a fungicide or herbicide. Field trials conducted in collaboration with agricultural research institutions have indicated that the compound demonstrates efficacy against common crop pests without adverse effects on non-target organisms. These findings highlight its versatility across different industries.

The structural features of 3-fluoro-5-(trifluoromethyl)phenoxy-3-methylazetidine play a crucial role in its biological activity. The presence of electron-withdrawing groups, such as the trifluoromethyl substituent, enhances the molecule's stability and bioavailability. Furthermore, the azetidine ring contributes to its unique pharmacokinetic properties, enabling prolonged residence time within biological systems. Computational studies using molecular docking techniques have provided insights into how these structural elements interact with target proteins at the molecular level.

Recent breakthroughs in computational chemistry have further elucidated the mechanism of action of 3-fluoro-5-(trifluoromethyl)phenoxy-3-methylazetidine. Advanced simulations have revealed that the compound binds selectively to specific pockets within target enzymes, leading to inhibition of their catalytic activity. This understanding has paved the way for rational drug design strategies aimed at improving potency and reducing off-target effects.

From an environmental standpoint, 3-fluoro-5-(trifluoromethyl)phenoxy-3-methylazetidine has been subjected to rigorous testing to assess its ecological impact. Studies indicate that the compound degrades efficiently under aerobic conditions, minimizing its persistence in natural ecosystems. Regulatory agencies have expressed interest in these findings, recognizing the importance of sustainable chemical design in modern agriculture and medicine.

In conclusion, 3-fluoro-5-(trifluoromethyl)phenoxy-3-methylazetidine (CAS No. 2228211-80-9) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthesis and computational modeling, positions it as a valuable tool in drug discovery and agrochemical development. As research continues to uncover new insights into its properties and mechanisms, this compound is poised to make significant contributions to both human health and sustainable agriculture.